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Compound of Interest

N-(4-(1-
Compound Name:
Cyanoethyl)phenyl)acetamide

cat. No.: B1626812

Disclaimer: Information regarding the specific compound "N-(4-(1-
Cyanoethyl)phenyl)acetamide” is not available in public chemical databases and scientific
literature. This guide provides a comprehensive overview of the closely related and well-
documented compound, N-(4-cyanophenyl)acetamide.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing detailed information on the chemical properties, synthesis, and
characterization of N-(4-cyanophenyl)acetamide.

IUPAC Name and Chemical Identity

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is N-
(4-cyanophenyl)acetamide[1]. It is also known by several synonyms, including 4-
Acetamidobenzonitrile, 4-Cyanoacetanilide, and p-Cyanoacetanilide[1][2].

Data Presentation: Chemical Identifiers
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Identifier Value Reference
IUPAC Name N-(4-cyanophenyl)acetamide [1]

CAS Number 35704-19-9 [1]
Molecular Formula C9H8N20 [11[3]
Molecular Weight 160.17 g/mol [11[3]

UFKRTEWFEYWIHD-
InChl Key [1]
UHFFFAOYSA-N

CC(=0)NC1=CC=C(C=C1)C#
SMILES N [1]

Physicochemical and Crystallographic Data

N-(4-cyanophenyl)acetamide is a solid compound with a predicted LogP of 1.4[1]. Its structural
properties have been characterized by X-ray crystallography.

Data Presentation: Computed Physicochemical Properties

Property Value Reference
Molecular Weight 160.17 g/mol [11[3]
XLogP3 1.4 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p 2 1]
Rotatable Bond Count 1 [1]

Data Presentation: Crystal Structure Data
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Parameter Value Reference
Crystal System Monoclinic [1]
Space Group Clc1 [1]
Unit Cell a 3.8456 A [1]
Unit Cell b 22.190 A [1]
Unit Cell ¢ 9.448 A [1]
Unit Cell a 90.00° [1]
Unit Cell B 90.048° [1]
Unit Cell y 90.00° [1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of N-(4-
cyanophenyl)acetamide was not found in the search results, a general and common method for
the synthesis of N-arylacetamides is the acylation of the corresponding aniline.

Experimental Protocol: General Synthesis of N-(4-cyanophenyl)acetamide

This protocol is based on general chemical principles for the synthesis of similar acetanilide
compounds.

Objective: To synthesize N-(4-cyanophenyl)acetamide from 4-aminobenzonitrile.

Materials:

4-aminobenzonitrile

Acetic anhydride or Acetyl chloride

A suitable solvent (e.g., dichloromethane, ethyl acetate, or a polar aprotic solvent)

A base (e.g., pyridine or triethylamine, if acetyl chloride is used)
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Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic
stirrer, etc.)

Purification supplies (silica gel for column chromatography, recrystallization solvents)

Procedure:

Dissolve 4-aminobenzonitrile in the chosen solvent in a round-bottom flask.
If using acetyl chloride, add a base to the solution to neutralize the HCI byproduct.

Slowly add acetic anhydride or acetyl chloride to the stirred solution at room temperature or
0 °C.

Allow the reaction to stir for several hours at room temperature or with gentle heating. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is worked up. This may involve washing with water
and brine, followed by drying of the organic layer.

The crude product is then purified, typically by recrystallization from a suitable solvent or by
column chromatography on silica gel.

Characterization: The final product should be characterized to confirm its identity and purity

using methods such as:

NMR Spectroscopy (*H and 13C): To confirm the chemical structure.
Mass Spectrometry (MS): To determine the molecular weight.

Infrared Spectroscopy (IR): To identify functional groups (e.g., C=0 of the amide, C=N of the
nitrile).

Melting Point Analysis: To assess purity.

Potential Pharmacological Relevance

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While specific pharmacological studies on N-(4-cyanophenyl)acetamide are not detailed in the
provided search results, acetamide derivatives are a significant class of compounds in
medicinal chemistry with a wide range of biological activities, including analgesic, anti-
inflammatory, and anticancer properties[4][5]. The cyano group can also be a key
pharmacophore in various drug candidates.
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Caption: Proposed synthesis of N-(4-cyanophenyl)acetamide.

Diagram: General Experimental Workflow for Compound Characterization
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Caption: Workflow for purification and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1626812#iupac-name-of-n-4-1-cyanoethyl-phenyl-
acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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